Cas no 1807000-18-5 (2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide)

• Product Name: 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide
• CAS No: 1807000-18-5
• MF: C₇H₇F₂N₃O₄S
• MW: 267.209986925125
• CID: 4897643
• Update Time: 2025-10-20

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide

• Inchi： 1S/C7H7F2N3O4S/c1-3-2-4(12(13)14)5(6(8)9)11-7(3)17(10,15)16/h2,6H,1H3,(H2,10,15,16)
• InChI Key： XYUJBCLZLMJSHO-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(=C(C(F)F)N=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 391
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide

Introduction to 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide (CAS No. 1807000-18-5)

2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1807000-18-5, represents a critical intermediate in the synthesis of various biologically active molecules. Its molecular structure, characterized by a pyridine core functionalized with a difluoromethyl group, a methyl substituent, a nitro group, and a sulfonamide moiety, endows it with unique chemical and pharmacological properties that make it invaluable in drug discovery and development.

The significance of this compound lies in its versatility as a building block for more complex pharmacophores. The presence of the difluoromethyl group, for instance, is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively explored in the design of small-molecule inhibitors targeting various therapeutic pathways. Additionally, the sulfonamide functional group is well-documented for its role in modulating biological activity, often serving as a key pharmacophore in antibiotics, antivirals, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide has emerged as a promising candidate in this context. Its structural features make it an excellent scaffold for designing molecules that can interact selectively with biological targets. For instance, studies have shown that derivatives of this compound exhibit potent activity against certain enzymes implicated in cancer progression. The nitro group, while traditionally associated with explosive properties, plays a crucial role in modulating the electronic properties of the molecule, thereby influencing its binding interactions.

The pharmaceutical industry has been particularly interested in leveraging the< strong>difluoromethyl and sulfonamide moieties for their pharmacokinetic advantages. The< strong>difluoromethyl group is known to increase lipophilicity and reduce susceptibility to metabolic degradation, while the< strong>sulfonamide group enhances water solubility and bioavailability. These properties are critical for ensuring that drug candidates reach their intended targets effectively within the body. Furthermore, the< strong>methyl substituent at the 5-position of the pyridine ring contributes to steric hindrance, which can be fine-tuned to optimize binding affinity.

The synthesis of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been particularly useful in constructing the desired molecular framework. The ability to synthesize this compound efficiently is crucial for its widespread application in medicinal chemistry.

In addition to its synthetic utility, 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide has been investigated for its potential role in addressing unmet medical needs. Preclinical studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory responses and tumor growth. The nitro group has been shown to play a pivotal role in modulating redox-sensitive signaling pathways, which are often dysregulated in diseases such as cancer and autoimmune disorders. This finding underscores the importance of this compound as a lead molecule for further drug development.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising derivatives of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide. Molecular modeling techniques have been used to predict binding affinities and optimize molecular interactions with biological targets. These computational approaches have complemented traditional experimental methods by providing rapid insights into structural modifications that could enhance pharmacological activity. As a result, researchers are now able to design more targeted and effective drug candidates.

The future prospects of 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide are bright, with ongoing research exploring its potential applications in various therapeutic areas. The compound's unique structural features make it an attractive scaffold for developing next-generation therapeutics with improved pharmacological profiles. As our understanding of disease mechanisms continues to evolve, so too will our ability to harness this compound's potential for treating complex illnesses.

In conclusion, 2-(Difluoromethyl)-5-methyl-3-nitropyridine-6-sulfonamide (CAS No.< strong>1807000-18-5) is a versatile and highly valuable compound in pharmaceutical chemistry. Its multifaceted applications span from serving as an intermediate in drug synthesis to acting as a lead molecule for developing novel therapeutics. With continued advancements in synthetic methodologies and computational techniques, this compound is poised to play an increasingly significant role in addressing global health challenges.